Cas no 1225472-72-9 (N-[(piperidin-4-yl)methyl]cyclopropanamine)

N-[(piperidin-4-yl)methyl]cyclopropanamine is a versatile amine derivative featuring a piperidine core substituted with a cyclopropylamine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural rigidity and potential as a building block for bioactive molecules. The cyclopropyl group enhances conformational stability, while the piperidine scaffold offers favorable pharmacokinetic properties. Its bifunctional nature allows for further derivatization, making it valuable in the synthesis of ligands, inhibitors, or modulators targeting various biological pathways. The compound's balanced lipophilicity and basicity contribute to its utility in drug discovery, particularly in central nervous system (CNS) and receptor-targeted applications.
N-[(piperidin-4-yl)methyl]cyclopropanamine structure
1225472-72-9 structure
Product Name:N-[(piperidin-4-yl)methyl]cyclopropanamine
CAS No:1225472-72-9
MF:C9H18N2
MW:154.252622127533
MDL:MFCD12796692
CID:822042
PubChem ID:53346650
Update Time:2025-10-20

N-[(piperidin-4-yl)methyl]cyclopropanamine Chemical and Physical Properties

Names and Identifiers

    • N-(Piperidin-4-ylmethyl)cyclopropanamine
    • Cyclopropyl-piperidin-4-ylmethyl-amine
    • N-cyclopropyl-4-Piperidinemethanamine
    • AB1009876
    • AK-53342
    • AM91188
    • Cyclopropyl-piperidin-4-ylmethylamine
    • HT1018
    • KB-49478
    • N-[(piperidin-4-yl)methyl]cyclopropanamine
    • 1225472-72-9
    • A1-20180
    • DTXSID80693575
    • AKOS010395088
    • DB-369992
    • SCHEMBL19366459
    • MFCD12796692
    • N-(4-Piperidylmethyl)cyclopropanamine
    • SY264689
    • F1911-1762
    • AZB47272
    • AC8473
    • MDL: MFCD12796692
    • Inchi: 1S/C9H18N2/c1-2-9(1)11-7-8-3-5-10-6-4-8/h8-11H,1-7H2
    • InChI Key: NIHOSENBUUWUGW-UHFFFAOYSA-N
    • SMILES: N(CC1CCNCC1)C1CC1

Computed Properties

  • Exact Mass: 154.146998583g/mol
  • Monoisotopic Mass: 154.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • Density: 0.98
  • Boiling Point: 232 ºC
  • Flash Point: 109 ºC

N-[(piperidin-4-yl)methyl]cyclopropanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N300341-100mg
N-[(Piperidin-4-yl)methyl]cyclopropanamine
1225472-72-9
100mg
$ 95.00 2022-06-03
TRC
N300341-500mg
N-[(Piperidin-4-yl)methyl]cyclopropanamine
1225472-72-9
500mg
$ 390.00 2022-06-03
TRC
N300341-1g
N-[(Piperidin-4-yl)methyl]cyclopropanamine
1225472-72-9
1g
$ 590.00 2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y20675-250mg
n-[(piperidin-4-yl)methyl]cyclopropanamine
1225472-72-9 95%
250mg
¥4429.0 2024-07-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y20675-5g
n-[(piperidin-4-yl)methyl]cyclopropanamine
1225472-72-9 95%
5g
¥22509.0 2024-07-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y20675-1g
n-[(piperidin-4-yl)methyl]cyclopropanamine
1225472-72-9 95%
1g
¥5859.0 2024-07-15
eNovation Chemicals LLC
D699400-0.25g
N-(4-Piperidylmethyl)cyclopropanamine
1225472-72-9 95%
0.25g
$385 2024-07-20
eNovation Chemicals LLC
D699400-1g
N-(4-Piperidylmethyl)cyclopropanamine
1225472-72-9 95%
1g
$465 2024-07-20
eNovation Chemicals LLC
D699400-5g
N-(4-Piperidylmethyl)cyclopropanamine
1225472-72-9 95%
5g
$1815 2024-07-20
Chemenu
CM181288-1g
N-(piperidin-4-ylmethyl)cyclopropanamine
1225472-72-9 95%
1g
$1400 2023-02-18

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